Sodium molybdate dihydrate

• IUPAC Name: disodium;dioxido(dioxo)molybdenum;dihydrate
• InChI: InChI=1S/Mo.2Na.2H2O.4O/h;;;2*1H2;;;;/q;2*+1;;;;;2*-1
• InChI Key: FDEIWTXVNPKYDL-UHFFFAOYSA-N
• Canonical SMILES: O.O.[O-][Mo](=O)(=O)[O-].[Na+].[Na+]
• Molecular Formula: H4MoNa2O6
• Related CAS: 7631-95-0 (Parent)
• DSSTOX Substance ID: DTXSID7051505
• Molecular Weight: 241.96 g/mol
• Physical Description: Solid; [Merck Index] White crystals; [Sigma-Aldrich MSDS]
• CAS No.: 10102-40-6

Description

Sodium molybdate dihydrate (Na₂MoO₄·2H₂O, 10102-40-6) is an inorganic compound of significant interest in multiple research and industrial fields. It is a source of molybdate ions (MoO₄²⁻) and serves as a versatile precursor for molybdenum-based catalysts. In catalysis research, it is employed in processes such as the oxidation of styrene and as a heterogeneous catalyst for biodiesel production, where it facilitates high-yield transesterification reactions under relatively mild conditions . Its mechanism often involves acting as a Lewis acid. In industrial chemistry, it is valued as a non-oxidizing anodic corrosion inhibitor. It functions by forming a passive protective film on metal surfaces, such as in cooling water systems and metal finishing applications, thereby significantly impeding the corrosion process . In agricultural and biological studies, this compound is an essential micronutrient for plants, playing a critical role in nitrogen fixation, and is used to address molybdenum deficiencies in crops . It is also a key component in trace element supplements for animal feed, particularly for sheep, where it helps maintain a crucial balance with dietary copper . Furthermore, it is a standard reagent in the formulation of defined culture media for microbiological and plant cell culture studies . This product is intended For Research Use Only (RUO) and is strictly not for diagnostic, therapeutic, or personal use of any kind.

Synthesis and Preparative Methodologies

Aqueous Medium Synthesis Routes

The synthesis of sodium molybdate (B1676688) dihydrate in an aqueous medium is a well-established method, typically involving the reaction of molybdenum trioxide with sodium hydroxide (B78521). atamanchemicals.commolybdenum.com.cn The general chemical equation for this reaction is:

MoO₃ + 2NaOH + H₂O → Na₂MoO₄·2H₂O molybdenum.com.cn

This process is usually followed by steps to isolate and purify the desired product. The quality of the resulting crystals is dependent on factors such as temperature and the concentration of the reactants. atamanchemicals.com

Recrystallization and Purification Techniques for Enhanced Purity

To achieve high-purity sodium molybdate dihydrate, recrystallization from water is a common and effective purification method. atamanchemicals.com This technique leverages the temperature-dependent solubility of the salt to separate it from impurities. The process generally involves dissolving the crude sodium molybdate in water, followed by controlled cooling or evaporation to induce crystallization. atamanchemicals.com Factors influencing the purity and quality of the final product include the rate of evaporation and cooling. atamanchemicals.com

A specific recrystallization method involves dissolving commercial-grade sodium molybdate in water and then adding nitric acid to precipitate molybdenum trioxide dihydrate (MoO₃·2H₂O). This intermediate is then thoroughly washed, dried, and sublimated at 700 °C to yield high-purity molybdenum trioxide. This purified oxide is subsequently dissolved in a sodium hydroxide solution. The resulting solution is concentrated, cooled, and crystallized to produce high-purity this compound. molybdenum.com.cn

Another preparative method involves dissolving molybdic acid (MoO₃) in distilled water, followed by the addition of a thiolate like glutathione. The pH is adjusted to 7.0 with a dilute sodium hydroxide solution. Ethanol (B145695) is then added to this solution, causing a sticky orange mass to precipitate. This mass is washed multiple times with distilled ethanol and diethyl ether and then dried under a vacuum. The resulting powder is then dissolved in water to create a concentrated solution, and ethanol is added until turbidity is observed, leading to the crystallization of this compound upon standing. asianpubs.org

Advanced Crystallization Processes

Advanced crystallization techniques offer improved control over crystal size, morphology, and purity, often with economic and environmental benefits compared to traditional methods.

Drowning-Out Crystallization in Aqueous-Ethanol Systems

Drowning-out, or antisolvent, crystallization is an effective method for separating sodium molybdate from aqueous solutions. researchgate.netresearchgate.net This process involves the addition of a water-miscible organic solvent, such as ethanol, to a concentrated aqueous solution of sodium molybdate. researchgate.netresearchgate.net The addition of ethanol reduces the solubility of sodium molybdate, inducing its crystallization. researchgate.net

This technique offers significant advantages, including operation at room temperature, which reduces energy consumption compared to evaporative crystallization. researchgate.net Studies have shown that this method can lead to a reduction in operating costs of about 32% to 50%. researchgate.netresearchgate.net The resulting crystals often exhibit a more consistent morphology and larger particle size than those produced by evaporation. researchgate.net The ethanol can be recovered from the aqueous solution by distillation and recycled back into the process. researchgate.netresearchgate.net

The solubility of sodium molybdate decreases significantly with an increasing concentration of ethanol in the aqueous solution. researchgate.net This relationship is central to controlling the crystallization process.

Table 1: Effect of Ethanol Concentration on Sodium Molybdate Solubility

Ethanol Concentration (vol. %)	Molybdenum Solubility (g/L Mo)	Solubility Reduction (%)
5	256	~21
50	37.8	~89

Data sourced from a study on drowning-out crystallization. researchgate.net

Supersaturation Control in Crystallization Processes

Controlling the level of supersaturation is a critical factor in any crystallization process as it is the driving force for both nucleation and crystal growth. lut.fi In the context of drowning-out crystallization of sodium molybdate, supersaturation is managed by the controlled addition of ethanol. researchgate.net By carefully regulating the rate and amount of ethanol added, it is possible to influence the particle size and yield of the crystalline product. researchgate.net

Table 2: Two-Stage Supersaturation Control in Drowning-Out Crystallization

Stage	Ethanol Concentration (vol. %)	Crystallization Time (min)	Molybdenum Concentration (g/L Mo)
Initial Solution	0	0	225
Stage 1	25	20	121
Stage 2	50	20 (total 40)	44

Data represents a typical two-stage process starting with a 225 g/L Mo solution. researchgate.net

This staged approach allows for a more controlled release of supersaturation, which can be beneficial for achieving desired crystal characteristics. The entire process can be completed in a relatively short time, with significant crystallization achieved within 20 to 40 minutes. researchgate.netresearchgate.net

Environmentally Conscious Synthesis Approaches

In response to the environmental impact of traditional metallurgical processes, greener synthesis routes are being developed. These methods aim to reduce energy consumption and the generation of harmful byproducts.

Microwave-Enhanced Roasting and Alkali Leaching from Molybdenum Concentrates

A promising, environmentally friendly method for producing sodium molybdate involves the use of microwave energy for the initial roasting of molybdenum concentrates (primarily MoS₂). ustb.edu.cnresearchgate.netustb.edu.cn This microwave-assisted process offers several advantages over conventional roasting, including higher efficiency, reduced processing time, and lower energy consumption. ustb.edu.cnresearchgate.net

The process begins with the microwave roasting of molybdenum concentrate, which converts molybdenum sulfide (B99878) into molybdenum trioxide (MoO₃). researchgate.net Thermodynamic analysis confirms the feasibility of this oxidation roasting. ustb.edu.cnresearchgate.net The key parameters that influence the efficiency of this conversion are roasting temperature, holding time, and the power-to-mass ratio. ustb.edu.cnresearchgate.net

Following the roasting phase, the resulting molybdenum trioxide calcine undergoes alkali leaching, typically with a sodium hydroxide solution, to produce a crude sodium molybdate solution. ustb.edu.cnresearchgate.netustb.edu.cn This step is followed by purification to remove impurities. ustb.edu.cnresearchgate.net By adjusting the pH of the leaching solution, impurities such as iron and aluminum can be effectively separated. researchgate.net

This integrated microwave roasting and alkali leaching process represents a shorter, simpler, and more cost-effective method for extracting molybdenum. ustb.edu.cn It also mitigates the environmental pollution associated with traditional methods, as the sulfur dioxide (SO₂) produced during roasting can be more easily contained and purified. ustb.edu.cn

Table 3: Optimal Conditions for Microwave Roasting and Alkali Leaching

Process Step	Parameter	Optimal Value	Outcome
Microwave Roasting	Roasting Temperature	700°C	Conversion of MoS₂ to MoO₃
	Holding Time	110 min
	Power-to-mass ratio	110 W/g
Alkali Leaching	NaOH Solution Concentration	2.5 mol/L	Leaching rate of 96.24%
	Liquid-to-solid ratio	2 mL/g
	Leaching Temperature	60°C
	Final pH	8	Sodium molybdate content of 94.08 wt% after impurity removal

Optimal conditions as determined by a study on this process. researchgate.net

Impurity Separation Strategies during Synthesis

The synthesis of sodium molybdate typically involves the reaction of molybdenum trioxide (MoO₃) with sodium hydroxide (NaOH). molybdenumconsortium.org A common industrial method involves roasting molybdenum concentrate to produce molybdenum trioxide, which is then leached with a caustic soda solution to form a sodium molybdate solution. molybdenum.com.cn During these processes, various impurities can be introduced, necessitating effective separation strategies to achieve high-purity this compound.

A primary strategy for impurity removal is the adjustment of the solution's pH. ustb.edu.cn After dissolving the molybdenum source in an alkaline solution, the pH can be carefully controlled. For instance, adjusting the pH to 8 has been shown to be effective in precipitating impurities like iron and aluminum, which form insoluble hydroxides in this alkaline condition. molybdenumconsortium.orgustb.edu.cn The solution is then filtered to remove these precipitated solids. molybdenumconsortium.org

Another key purification technique is recrystallization. molybdenum.com.cn For higher purity, commercial-grade sodium molybdate can be dissolved in water and then treated with nitric acid. This causes the precipitation of dihydrate molybdenum trioxide (MoO₃·2H₂O). molybdenum.com.cn This precipitate is washed thoroughly, dried, and sublimated at high temperatures to yield pure molybdenum trioxide. This purified oxide is then redissolved in a sodium hydroxide solution. The subsequent steps of concentration, cooling, crystallization, and drying yield high-purity this compound. molybdenum.com.cn The process is summarized by the following reactions:

Roasting and Leaching:

2MoS₂ + 7O₂ → 2MoO₃ + 4SO₂ molybdenum.com.cn

MoO₃ + 2NaOH + H₂O → Na₂MoO₄·2H₂O molybdenum.com.cn

Purification via Acid Precipitation:

Na₂MoO₄ + 2HNO₃ → MoO₃ + 2NaNO₃ + H₂O molybdenum.com.cn

The final crystallization step itself is a purification method, where the saturated sodium molybdate solution is cooled, allowing crystals of Na₂MoO₄·2H₂O to form and separate from the remaining dissolved impurities. molybdenumconsortium.orgmolybdenum.com.cn The resulting crystals are typically centrifuged and dried at temperatures between 70 and 80°C. molybdenum.com.cn

Precursor Role in Advanced Molybdenum-Containing Material Synthesis

This compound serves as a crucial and widely used precursor for the synthesis of various advanced materials containing molybdenum. Its high solubility in water makes it an ideal and convenient source of molybdate ions (MoO₄²⁻) for aqueous-based synthetic routes. rsc.orgmdpi.com It is particularly prominent in the fabrication of molybdenum-based nanostructures, including the technologically significant family of two-dimensional (2D) transition metal dichalcogenides (TMDs). rsc.org

Fabrication of Molybdenum Dichalcogenide Nanostructures

This compound is a preferred molybdenum source for creating molybdenum dichalcogenide nanostructures, such as molybdenum disulfide (MoS₂) and molybdenum diselenide (MoSe₂). rsc.orgtandfonline.com These materials are synthesized by reacting the molybdate precursor with a suitable chalcogen source, such as thiourea (B124793) or thioacetamide (B46855) for sulfides, and selenium powder for selenides. plos.orgrsc.org The ability to produce a variety of morphologies, from 0D quantum dots to 2D nanosheets and 3D nanoflowers, highlights its versatility. rsc.orgoaes.cc

Hydrothermal and solvothermal methods are the most common bottom-up chemical synthesis routes for producing molybdenum dichalcogenide nanostructures from this compound. tandfonline.comed.ac.uk

Hydrothermal Synthesis: In a typical hydrothermal process, this compound and a chalcogen source (e.g., thiourea, L-cysteine, thioacetamide) are dissolved in deionized water. mdpi.commdpi.comnih.gov This aqueous solution is then sealed in a Teflon-lined stainless-steel autoclave and heated to temperatures ranging from 180°C to 220°C for several hours. tandfonline.comui.ac.idresearchgate.net The high temperature and pressure facilitate the reaction and crystallization of the desired nanostructure. After the reaction, the autoclave is cooled, and the resulting product is washed with deionized water and ethanol to remove unreacted precursors and byproducts before being dried. tandfonline.commdpi.com

Solvothermal Synthesis: The solvothermal method is analogous to the hydrothermal method but uses a non-aqueous solvent or a mixture of water and an organic solvent (like ethanol). ed.ac.ukmdpi.com For instance, the synthesis of BiOCl/MoSe₂ heterostructures involves dissolving this compound, selenium powder, and other reagents in an ethanol-water mixture, which is then heated in an autoclave. mdpi.com This method can influence the morphology and properties of the final product; for example, using different alcohols (ethanol, butanol, hexanol) in the solvothermal synthesis of MoSe₂ can alter the thickness of the resulting nanosheets. rsc.org

Below is a table summarizing typical reaction conditions for these methods.

Product	Molybdenum Source	Chalcogen Source	Method	Temperature (°C)	Time (h)	Solvent	Citations
MoS₂ Nanosheets	This compound	Thioacetamide	Hydrothermal	200	20	Water	mdpi.com
MoS₂ Microspheres	This compound	Thiourea	Hydrothermal	180	24	Water	ui.ac.idresearchgate.net
MoS₂ Nanoflowers	This compound	Thiourea	Solvothermal	190	24	Water	tandfonline.com
MoS₂ Nanocrystals	This compound	Thioacetamide	Hydrothermal	200	24	Water	nih.gov
BiOCl/MoSe₂	This compound	Selenium Powder	Solvothermal	180	12	Ethanol/Water	mdpi.com
MoSe₂	This compound	Selenium Powder	Solvothermal	150	-	-	researchgate.net

Controlling the size and morphology (e.g., nanosheets, nanoflowers, quantum dots) of molybdenum dichalcogenide nanoparticles is critical for tuning their properties. Several parameters in the synthesis process using this compound can be adjusted to achieve this control.

Reaction Temperature and Time: Temperature plays a significant role in determining the final morphology and phase of the nanostructure. A study on MoS₂ synthesis found that a reaction at 180°C produced flower-like microspheres of the 1T phase, whereas increasing the temperature to 200°C resulted in irregular lumps of the 2H phase. ui.ac.idresearchgate.net Reaction time also influences growth; microwave-assisted hydrothermal synthesis at 220°C showed that varying the time from 5 to 120 minutes altered the morphology of MoS₂ nanostructures grown on paper substrates. mdpi.com

Additives and Surfactants: The introduction of additives or surfactants into the reaction mixture can direct the growth and prevent the aggregation of nanoparticles. For example, using surfactants like polyethylene (B3416737) glycol (PEG-20000) or hexadecyl trimethyl ammonium (B1175870) chloride (CTAC) under acidic conditions led to the formation of uniform, spherical MoS₂ nanoparticles with diameters around 100 nm. researchgate.netcas.cz In a different approach, adding a small amount of manganese chloride (MnCl₂) was found to reduce the final size of globular MoS₂ nanoparticles. tandfonline.com

Precursor Selection and Ratio: The choice of the chalcogen precursor can impact the final product's characteristics. Studies have compared sulfur sources like L-cysteine, thiourea, and thioacetamide, noting differences in the crystallinity and morphology of the resulting MoS₂. mdpi.com The molar ratio between the molybdenum precursor and the chalcogen source is another key factor in controlling the synthesis. rsc.org

The pH of the precursor solution is a powerful tool for modulating the synthesis of molybdenum dichalcogenide nanostructures, influencing their phase, size, and morphology.

Researchers have demonstrated that adjusting the pH of the initial aqueous solution of this compound and other reactants can steer the synthetic outcome. In one study, MoS₂ quantum dots were synthesized by adjusting the precursor solution to a pH of 6.5 before the hydrothermal reaction. mdpi.com A systematic investigation into the effect of precursor pH on MoS₂ nanosheets found that varying the pH from 5.5 to 9.5 altered the energy bandgap of the final product from 1.46 eV to 1.82 eV. researchgate.net

This control mechanism is also effective for other dichalcogenides. For the synthesis of MoSe₂, adjusting the precursor pH allowed for morphological control, yielding nanosheets at pH 5 and nano-urchins at pH 8. rsc.org In some cases, highly acidic conditions are employed. The synthesis of spherical and flower-like MoS₂ nanoparticles using surfactants was conducted at a pH of 1.0, achieved by adding hydrochloric or sulfuric acid. researchgate.netcas.cz This demonstrates that pH is a fundamental parameter for rationally designing the properties of nanomaterials derived from this compound.

Crystallography and Structural Characterization

Single-Crystal X-ray Diffraction Analysis

Single-crystal X-ray diffraction is a powerful technique for determining the atomic and molecular structure of a crystal. In this method, a single crystal is bombarded with X-rays, and the resulting diffraction pattern is analyzed to map the electron density within the crystal, revealing the positions of atoms with high precision.

Studies using single-crystal X-ray diffraction have unequivocally established that sodium molybdate (B1676688) dihydrate crystallizes in the orthorhombic system. researchgate.netresearchgate.net This crystal system is characterized by three unequal crystallographic axes (a, b, and c) that are mutually perpendicular (α = β = γ = 90°). researchgate.netresearchgate.net The specific space group for sodium molybdate dihydrate has been identified as Pbca. researchgate.netiucr.orgiucr.org This designation provides detailed information about the symmetry elements present in the crystal structure.

The unit cell parameters, which define the dimensions of the repeating unit of the crystal lattice, have been determined with high accuracy. While slight variations exist between different studies, the reported values are in close agreement. For instance, one study reported unit cell dimensions of a = 8.4758 Å, b = 10.5588 Å, and c = 13.8214 Å. researchgate.netresearchgate.net Another study found very similar values of a = 8.463 Å, b = 10.552 Å, and c = 13.827 Å. researchgate.net

Table 1: Unit Cell Parameters for this compound from Single-Crystal X-ray Diffraction

Parameter	Value (Study 1) researchgate.netresearchgate.net	Value (Study 2) researchgate.net
Crystal System	Orthorhombic	Orthorhombic
Space Group	Pbca	Pbca
a (Å)	8.4758	8.463
b (Å)	10.5588	10.552
c (Å)	13.8214	13.827
α (°)	90	90
β (°)	90	90

| γ (°) | 90 | 90 |

The analysis of single-crystal X-ray diffraction data allows for the high-precision refinement of the coordinates of each atom within the unit cell. This, in turn, enables the accurate calculation of bond lengths and angles. In the structure of this compound, there are two distinct sodium (Na⁺) sites. researchgate.netasianpubs.org One sodium ion is coordinated to six oxygen atoms in an octahedral arrangement, while the other is coordinated to five oxygen atoms in a square-pyramidal geometry. researchgate.netasianpubs.org The Na–O bond distances have been reported to range from 2.300 Å to 2.481 Å. asianpubs.org

The molybdenum atom is tetrahedrally coordinated to four oxygen atoms, forming the molybdate anion (MoO₄²⁻). The Mo-O bond lengths are approximately 1.78 pm. wikipedia.org The structure consists of alternating layers of molybdate tetrahedra and water molecules, which are interconnected by the sodium cations and hydrogen bonds. researchgate.net

The molybdate anion (MoO₄²⁻) in this compound adopts a tetrahedral geometry. wikipedia.orgatamanchemicals.compowderpackchem.comatamanchemicals.com However, detailed structural analyses reveal that this tetrahedron is slightly distorted. researchgate.net This distortion arises from the different coordination environments of the oxygen atoms. Two of the oxygen atoms are each coordinated to a sodium ion and also act as acceptors for two hydrogen bonds. iucr.orgucl.ac.uk A third oxygen atom is coordinated to three sodium ions, and the fourth is coordinated to two sodium ions. iucr.orgucl.ac.uk These variations in bonding lead to slight differences in the Mo-O bond lengths, with the bonds to the oxygen atoms involved in hydrogen bonding being slightly longer. researchgate.netiucr.org

Neutron Diffraction Studies

While X-ray diffraction is excellent for locating heavier atoms, it is less effective at precisely determining the positions of hydrogen atoms. Neutron diffraction overcomes this limitation because neutrons interact with atomic nuclei rather than electrons. This makes it a superior technique for studying the role of hydrogen in crystal structures.

Neutron diffraction studies, particularly those using deuterated samples (where hydrogen is replaced by its isotope deuterium), have been instrumental in accurately locating the hydrogen atoms within the water molecules of the this compound structure. iucr.orgnih.govnih.gov This is because deuterium (B1214612) has a larger coherent neutron scattering length and a smaller incoherent scattering cross-section compared to hydrogen, leading to better quality diffraction data. iucr.org These studies have provided a complete and precise picture of the hydrate (B1144303) structure, confirming the positions of the hydrogen atoms with a high degree of statistical certainty. nih.govnih.gov

The precise localization of hydrogen atoms through neutron diffraction has allowed for a detailed elucidation of the hydrogen bonding network within this compound. iucr.orgnih.govnih.gov It has been shown that the water molecules form chains that link the molybdate tetrahedra. nih.govnih.gov These studies have characterized the hydrogen bonds as being ordinary two-centered, linear interactions. iucr.orgnih.gov This finding clarified some earlier suggestions from X-ray diffraction studies on related compounds that might have indicated more complex, three-centered (or bifurcated) hydrogen bonds. iucr.orgnih.gov The neutron diffraction data provide definitive evidence for the simpler, linear hydrogen bond geometry in this compound. iucr.orgnih.gov

Table 2: Chemical Compounds Mentioned

Compound Name	Chemical Formula
This compound	Na₂MoO₄·2H₂O
Molybdate anion	MoO₄²⁻
Sodium ion	Na⁺
Water	H₂O
Deuterium	D
Molybdenum trioxide	MoO₃
Sodium hydroxide (B78521)	NaOH
Diethyl ether	(C₂H₅)₂O
Molybdic acid	H₂MoO₄
Glutathione	C₁₀H₁₇N₃O₆S
Sodium chromate	Na₂CrO₄
Sodium selenate	Na₂SeO₄
Sodium tungstate (B81510) dihydrate	Na₂WO₄·2H₂O
Sodium borohydride	NaBH₄
Molybdenum(IV) oxide	MoO₂
Sodium borate	NaBO₂
Dithiophosphoric acids	H₃PS₂O₂
Ammonium (B1175870) alum	(NH₄)Al(SO₄)₂·12H₂O
Phosphorus trichloride	PCl₃
Tin(II) oxide	SnO
Sodium hydride	NaH
Sodium deuteride	NaD
Osmium tetroxide	OsO₄
Triphenylphosphine	P(C₆H₅)₃
Triphenylarsine	As(C₆H₅)₃

Application of Deuterated Analogues for Enhanced Diffraction Resolution

In crystallographic studies, particularly those employing neutron diffraction, the use of deuterated analogues (where hydrogen is replaced by its heavier isotope, deuterium) offers significant advantages for enhancing structural resolution. nih.goviucr.org For this compound, preparing the deuterated form, Na₂MoO₄·2D₂O, is a common practice to improve the quality of neutron diffraction data. nih.goviucr.org

The primary reason for this is the substantial difference in neutron scattering cross-sections between hydrogen (¹H) and deuterium (²D). Hydrogen has a very large incoherent neutron scattering cross-section (80.3 barns), which contributes significantly to the background noise in a diffraction experiment. nih.goviucr.org This high background can obscure the weaker coherent Bragg scattering signals, making precise structural determination challenging. In contrast, deuterium has a much smaller incoherent cross-section (2.1 barns). nih.goviucr.org By substituting hydrogen with deuterium, the background noise is dramatically reduced, which optimizes the signal-to-noise ratio of the coherent Bragg scattering. iucr.orgiucr.org This allows for a more precise refinement of the crystal structure, reducing data collection times from days to hours. nih.goviucr.org

Neutron diffraction is particularly advantageous for locating light atoms like hydrogen (or deuterium) in the presence of heavy atoms like molybdenum. nih.goviucr.org While X-ray diffraction precision can be more than 20 times poorer for oxygen atoms compared to molybdenum, neutron scattering lengths for the constituent elements (Mo, Na, O, and D) differ by less than a factor of two. nih.goviucr.org This allows for the accurate location of all atoms, including the deuterium atoms in the water molecules, and provides a uniform level of precision for their coordinates and displacement parameters. nih.goviucr.org Time-of-flight neutron powder diffraction data measured from approximately 90 mol% deuterated Na₂MoO₄·2H₂O have yielded high-precision structural parameters that are in excellent agreement with single-crystal X-ray refinements while providing a more complete picture of the hydrogen-bond geometry. nih.govnih.gov

Comprehensive Structural Framework Analysis

This compound crystallizes in the orthorhombic space group Pbca. iucr.orgresearchgate.netoup.com The structure is isotypic with its tungstate counterpart, sodium tungstate dihydrate. iucr.orgresearchgate.net

Crystallographic Data for this compound

Parameter	Value	Reference
Crystal System	Orthorhombic	researchgate.netoup.com
Space Group	Pbca	iucr.orgresearchgate.netoup.com
Unit Cell, a	8.463(3) Å	oup.comiaea.org
Unit Cell, b	10.552(3) Å	oup.comiaea.org
Unit Cell, c	13.827(6) Å	oup.comiaea.org
Unit Cell Volume	1234.8 ų	oup.comiaea.org

The crystal structure of this compound is characterized by a distinct layered arrangement. researchgate.netoup.comiaea.org It is composed of alternating layers of molybdate (MoO₄²⁻) tetrahedra and water molecules. researchgate.netoup.comiaea.org These layers are parallel to the (010) crystallographic plane. nih.govresearchgate.netbbk.ac.uk The molybdate anion itself is a slightly elongated tetrahedron. researchgate.netoup.com This layered framework is a defining feature of the compound's solid-state architecture. The structure is further completed by strong hydrogen bonds involving the water molecules and the oxoanions. asianpubs.org

The layers of molybdate tetrahedra and water molecules are held together by an intricate network of sodium cations. researchgate.netoup.comiaea.org These Na⁺ ions form polyhedra by coordinating with oxygen atoms from both the molybdate groups and the water molecules. researchgate.netasianpubs.org The sodium polyhedra form layers themselves, situated down the b-axis, with the molybdenum tetrahedra occupying the resulting cavities. asianpubs.org These interconnected polyhedra create a robust three-dimensional framework. nih.govresearchgate.netbbk.ac.uk Specifically, the structure contains clusters of two Na1O₆ octahedra and two Na2O₅ square pyramids that share edges; these clusters then link via corner sharing to form slabs parallel to the (010) plane. ucl.ac.uk

There are two crystallographically unique sodium sites within the lattice of this compound. researchgate.netasianpubs.org

Na1 Site : One sodium cation (Na1) is six-fold coordinated, bonding to two water molecules and four oxygen atoms from different molybdate tetrahedra. This arrangement results in a distorted octahedral geometry (NaO₆). nih.govresearchgate.netasianpubs.org

Na2 Site : The second sodium cation (Na2) exhibits five-fold coordination. It is bonded to two water molecules and three oxygen atoms from molybdate anions, forming a square-pyramidal polyhedron (NaO₅). nih.govresearchgate.netasianpubs.org

Coordination of Sodium Cations in Na₂MoO₄·2H₂O

Cation Site	Coordination Number	Polyhedron Geometry	Coordinating Species	Reference
Na1	6	Octahedral	2 H₂O, 4 MoO₄²⁻ oxygens	nih.govresearchgate.netasianpubs.org

Polymorphism and Phase Transitions under Extreme Conditions

This compound exhibits polymorphism, undergoing reversible phase transitions when subjected to high pressure. iucr.orgresearchgate.net Raman spectroscopy studies have been instrumental in monitoring the vibrational modes of the MoO₄ ions and tracking these structural changes.

Research indicates that Na₂MoO₄·2H₂O undergoes two distinct phase transitions at approximately 3 GPa and 4 GPa. iucr.orgresearchgate.net When the pressure is released, the original orthorhombic structure is recovered, demonstrating the reversible nature of these transformations. researchgate.net In contrast, the anhydrous form of sodium molybdate (Na₂MoO₄) remains stable up to at least 10 GPa without any structural modifications. researchgate.net

Further studies at high temperatures have shown that anhydrous sodium molybdate undergoes a sequence of three phase transitions between 783 K and 950 K. researchgate.net The dihydrate form begins to decompose at temperatures above 100°C. carlroth.com The high-pressure behavior is an area of ongoing research, suggesting that these transitions are linked to the tilting or rotation of the MoO₄ tetrahedra. researchgate.netresearchgate.net

Catalytic Applications and Mechanisms

Heterogeneous Catalysis Initiated by Sodium Molybdate (B1676688) Dihydrate

As a solid-state catalyst, sodium molybdate dihydrate offers advantages such as ease of separation from the reaction mixture and potential for reuse, aligning with the principles of green chemistry.

One-Pot Multicomponent Reactions (e.g., Synthesis of Benzopyranopyrimidine Derivatives)

This compound has been effectively employed as a heterogeneous catalyst in one-pot multicomponent reactions (MCRs), which are highly efficient processes for synthesizing complex molecules in a single step. tandfonline.comunito.it A notable application is the pseudo-four-component synthesis of benzopyranopyrimidine derivatives. researchgate.nettandfonline.comatamanchemicals.com This reaction involves the condensation of salicylaldehyde, malononitrile, and a secondary amine. tandfonline.com

Research has shown that the catalytic amount of this compound significantly influences the reaction yield. tandfonline.com For instance, in a model reaction, increasing the catalyst amount from 5 mol% to 10 mol% raised the product yield from 70% to 90%. tandfonline.com This method is valued for its operational simplicity, avoidance of harsh reaction conditions, and straightforward workup procedures. researchgate.nettandfonline.comresearchgate.net The catalyst, being soluble in water, can be easily separated from the final product by filtration and washing with water. tandfonline.com

Table 1: Effect of this compound Catalyst Loading on Benzopyranopyrimidine Synthesis tandfonline.com

Catalyst Loading (mol%)	Yield (%)
5	70
7	85
10	90

This table illustrates the increase in product yield with higher catalyst loading in a model one-pot synthesis of a benzopyranopyrimidine derivative.

Transesterification Processes (e.g., Methanolysis of Renewable Lipid Feedstocks)

Sodium molybdate is an efficient heterogeneous catalyst for the transesterification of renewable lipid feedstocks, such as soybean oil, into fatty acid methyl esters (FAME), commonly known as biodiesel. tandfonline.comresearchgate.net This process, specifically methanolysis, occurs under relatively mild conditions, including low temperatures and atmospheric pressure, with short reaction times. researchgate.net

The catalytic activity of sodium molybdate is attributed to the high Lewis acidity of the molybdenum(VI) complex. researchgate.net This acidity facilitates the interaction with the alcohol's O-H bond, forming a transient species with high nucleophilic character, which then reacts with the triglycerides. researchgate.netresearchgate.net Studies have reported achieving FAME yields higher than 95% using this catalyst. researchgate.net The use of a solid catalyst like sodium molybdate circumvents the formation of soap and the associated separation challenges often encountered with homogeneous catalysts. researchgate.net

In a study using Camelina sativa seed oil, a modified sodium molybdate catalyst achieved an optimal yield of over 95% under specific conditions. researchgate.net

Table 2: Optimal Conditions for Transesterification of Camelina Sativa Oil researchgate.net

Parameter	Optimal Value
Methanol (B129727) to Oil Molar Ratio	17:1
Catalyst Amount	6%
Reaction Temperature	60 °C
Reaction Time	2.5 hours

This table presents the optimized parameters for achieving high biodiesel yield using a modified sodium molybdate catalyst.

Catalyst Reusability and Stability Investigations

A key advantage of heterogeneous catalysts is their potential for recovery and reuse. The reusability of this compound and its derivatives has been investigated in various catalytic applications. ias.ac.in

In the synthesis of benzopyranopyrimidines, the water-soluble nature of this compound allows for its simple separation from the water-insoluble product, suggesting potential for recycling, although specific reusability cycle data is not extensively detailed in this context. tandfonline.com

For the methanolysis of renewable lipids, sodium molybdate has been shown to be easily recoverable and reusable. researchgate.net After being washed, the catalyst demonstrated the capacity for recycling in subsequent catalytic reactions with similar activity. researchgate.net Similarly, a modified sodium molybdate catalyst used for biodiesel production from Camelina sativa oil was successfully recovered and reused for five cycles with comparable activity. researchgate.net In another study, a catalyst derived from this compound was used for up to four cycles with only a slight loss of activity. ias.ac.in

Homogeneous Catalysis Mediated by Molybdenum Species Derived from Sodium Molybdate

This compound often serves as a precursor to generate catalytically active molybdenum species for homogeneous catalysis. noahchemicals.com These soluble catalysts are crucial in several large-scale industrial processes.

Selective Oxidation Reactions (e.g., Methanol to Formaldehyde)

The selective oxidation of methanol to formaldehyde (B43269) is a major industrial process, and iron molybdate catalysts, often prepared using sodium molybdate as a molybdenum source, are the industry standard. atamanchemicals.comgoogle.commdpi.com These catalysts typically consist of ferric molybdate (Fe₂(MoO₄)₃) and an excess of molybdenum trioxide (MoO₃). google.commdpi.comcardiff.ac.uk The excess molybdenum is crucial for maintaining high selectivity and extending the catalyst's lifetime. mdpi.comdtu.dk

The preparation of these catalysts can involve precipitating a soluble ferric salt with a solution of a soluble molybdate, such as sodium molybdate. google.com The resulting material is then calcined to form the active catalyst. google.com Molybdenum-based catalysts are highly selective for this reaction, whereas catalysts based on other metals like vanadium are generally more active but less selective. dtu.dkbohrium.com The reaction involves the surface methoxy (B1213986) species, and the presence of molybdenum oxide directs the selectivity almost entirely towards formaldehyde. cardiff.ac.uk However, a significant challenge with these catalysts is the volatilization of molybdenum species during the reaction, which can lead to deactivation. mdpi.com

Hydrodesulfurization Processes in Petroleum Refining

Hydrodesulfurization (HDS) is a critical process in petroleum refining for removing sulfur from fuel products to meet environmental regulations. noahchemicals.comrsc.org Molybdenum-based catalysts, particularly cobalt-molybdenum sulfide (B99878) (Co-Mo-S) supported on materials like alumina (B75360) (Al₂O₃), are widely used for this purpose. rsc.org

Sodium molybdate can be used as a precursor for the molybdenum component in these HDS catalysts. noahchemicals.comcjcatal.com For instance, a MoS₂/Al₂O₃ catalyst can be prepared by first synthesizing MoS₃ from sodium molybdate and a sulfur source like thioacetamide (B46855), which is then deposited on the alumina support and treated to form the final catalyst. cjcatal.comhud.ac.uk The recovery of molybdenum from spent HDS catalysts is also an area of research, where the molybdenum is converted back into a soluble form like sodium molybdate for recycling. researchgate.netchula.ac.thresearcher.lifechula.ac.thgoogle.com The catalytic activity is associated with the MoS₂ phase, and the presence of promoters like cobalt enhances the catalyst's performance. rsc.org

Catalytic Contributions to Sustainable Energy and Environmental Remediation

This compound is a key precursor in the synthesis of advanced materials for electrochemical applications, particularly for the generation of clean energy and for environmental remediation.

Molybdenum disulfide (MoS₂), a material readily synthesized from this compound, has emerged as a highly promising and cost-effective electrocatalyst for the hydrogen evolution reaction (HER), a critical process for producing hydrogen fuel from water. unizar.esbohrium.comresearchgate.net The typical synthesis involves a hydrothermal reaction between this compound and a sulfur source, such as thioacetamide or thiourea (B124793). unizar.esbohrium.commdpi.com

The catalytic activity of MoS₂ is primarily attributed to active sites located at the edges of its layered structure. Therefore, research focuses on creating MoS₂ nanostructures with a high density of exposed edge sites, such as nanoparticles, nanoflowers, or hollow spheres. unizar.esmdpi.com The efficiency of these catalysts is often evaluated by their overpotential (the potential required to drive the reaction at a certain current density) and their Tafel slope, which provides insight into the reaction mechanism. Lower Tafel slopes indicate more favorable reaction kinetics. MoS₂-based catalysts have demonstrated impressive performance, with some exhibiting Tafel slopes as low as 40-50 mV dec⁻¹, approaching that of platinum, the benchmark HER catalyst. acs.orgnih.govarxiv.org

Table 1: Performance of MoS₂-based HER Electrocatalysts Synthesized from Sodium Molybdate Precursors

Catalyst Material	Synthesis Precursors	Morphology	Tafel Slope (mV dec⁻¹)	Overpotential at 10 mA cm⁻² (mV)	Electrolyte
1T/2H-MoS₂	Sodium Molybdate, NH₄⁺ intercalation	Nanosheets	46	234	0.5 M H₂SO₄
Cu@MoS₂ (Cu-doped)	Sodium Molybdate, Copper source	Nanosheets	51	131	0.5 M H₂SO₄
MoS₂/RGO	Sodium Molybdate, Graphene Oxide	Nanoparticles on RGO	~41	~100	0.5 M H₂SO₄
MoS₂ Hollow Spheres	Sodium Molybdate, Thioacetamide	Nano-hollow spheres	-	~175	0.5 M H₂SO₄

This table presents a selection of research findings and is for illustrative purposes. Performance can vary based on specific synthesis conditions and testing parameters. Data compiled from references: unizar.esnih.govarxiv.org

The oxygen reduction reaction (ORR) is the key cathodic reaction in fuel cells and metal-air batteries. Molybdenum-based materials, particularly molybdenum carbides (e.g., Mo₂C), are being investigated as efficient and durable non-precious metal catalysts for the ORR. researchgate.netmdpi.commdpi.com These carbide catalysts can be synthesized using molybdate salts, including sodium molybdate, as the molybdenum source. researchgate.netmdpi.commdpi.com

The synthesis often involves impregnating a carbon support with a molybdate solution, followed by a high-temperature carburization step in a reactive atmosphere (e.g., hydrogen/methane). researchgate.netgoogle.com The resulting molybdenum carbide catalysts exhibit promising ORR activity, which is sometimes enhanced by creating composite materials with other metals like platinum. researchgate.net The synergy between the carbide and a noble metal can lead to improved catalytic performance and durability compared to commercial Pt/C catalysts. researchgate.net

Molybdenum-Based Catalysts in Advanced Organic Synthesis

Molybdenum-based catalysts have become a vital tool in the field of advanced organic synthesis, facilitating the development of new reactions and enhancing the efficiency and selectivity of existing ones. numberanalytics.com The versatility of molybdenum, particularly its ability to exist in various oxidation states and coordination geometries, allows it to catalyze a diverse range of transformations. rsc.org Soluble molybdenum complexes, such as molybdenum hexacarbonyl and molybdenum acetylacetonates, were among the first to be recognized for their high catalytic activity, especially in the epoxidation of alkenes. mdpi.com While homogeneous catalysts are known for their high activity, the development of heterogeneous molybdenum-based catalysts, including those supported on mesoporous materials or incorporated into metal-organic frameworks (MOFs), has addressed challenges related to catalyst recycling. mdpi.com Advanced techniques in molybdenum catalysis often focus on ligand design, where factors like steric bulk and electronic properties are manipulated to improve catalyst performance, stability, and selectivity for specific reactions. numberanalytics.com

Epoxidation of Alkenes using Peroxo Molybdenum Species

The epoxidation of alkenes is a critical transformation in organic synthesis, yielding valuable epoxide intermediates for the production of fine chemicals. mdpi.com Molybdenum complexes are highly effective catalysts for this reaction, typically in the presence of an oxidant like tert-butyl hydroperoxide (TBHP) or hydrogen peroxide (H₂O₂). mdpi.comnottingham.ac.uk A key feature of many molybdenum-catalyzed epoxidations is the in situ formation of peroxo molybdenum species, which are considered the active intermediates in the oxygen transfer process. mdpi.com The reaction between a dioxo molybdenum complex and an oxidant generates a peroxo ligand. nottingham.ac.uk

The mechanism of oxygen transfer from the peroxo complex to the alkene has been a subject of extensive study. Mechanistic studies support a Lewis acid-base interaction where the molybdenum compound acts as a Lewis acid and the hydroperoxide oxidant acts as a Lewis base, forming the active oxidizing species. mdpi.com Two primary mechanisms are often discussed: the Sharpless mechanism and the Thiel-type mechanism, which describe different pathways for the attack of the olefin on the peroxo group. mdpi.comresearchgate.net The choice of ligands, oxidant, and reaction conditions can influence the catalytic activity and selectivity of the epoxidation process. For instance, heteropolyperoxomolybdate complexes have been studied as catalysts, showing that the structure of the complex significantly impacts its effectiveness in epoxidizing various cyclic and linear alkenes. psu.edu

The following table summarizes the performance of various molybdenum-based catalysts in the epoxidation of alkenes.

Table 1: Performance of Molybdenum-Based Catalysts in Alkene Epoxidation

Catalyst System	Alkene Substrate	Oxidant	Conversion (%)	Selectivity/Yield (%)	Reference
[H₃O][MoO(O₂)₂(pic)]	Cyclooctene (Cy)	TBHP	100	99 (yield)	mdpi.com
Quaternary ammonium (B1175870) salts of [PO₄{WO(O₂)₂}₄]³⁻	Cyclooctene	H₂O₂	94	N/A	psu.edu
MoO₂(oxine)₂	Cyclohexene	TBHP	High	High	mdpi.com

Asymmetric Catalysis and Enantioselective Transformations

Molybdenum has been increasingly employed in asymmetric catalysis to produce enantiomerically enriched molecules, which are crucial in medicine and materials science. rsc.orgnih.gov The development of chiral molybdenum complexes, where the metal center is linked to chiral ligands, has enabled a variety of enantioselective processes, including carbon-carbon bond formation and alkene metathesis. rsc.org A significant breakthrough involves the creation of chiral catalysts with a stereogenic metal center bearing only monodentate ligands, such as an enantiomerically pure aryloxide. nih.gov

One of the most prominent applications is in molybdenum-catalyzed asymmetric olefin metathesis, particularly ring-closing metathesis (RCM). nih.govbohrium.com These reactions can produce optically enriched cyclic compounds that are otherwise difficult to synthesize. nih.gov For example, a new class of chiral molybdenum aryloxide catalysts has demonstrated exceptional efficiency and enantioselectivity in the synthesis of the Aspidosperma alkaloid, quebrachamine. nih.gov In this synthesis, a triene substrate was converted to its cyclized product in high yield (84%) and excellent enantiomeric excess (96% e.e.). nih.gov

Molybdenum-catalyzed asymmetric allylic alkylation (Mo-AAA) is another powerful method for creating carbon-carbon bonds with high enantioselectivity. researchgate.net These reactions typically proceed through an η³-allylmolybdenum(II) complex formed by the oxidative addition of the substrate to a Mo(0) species. researchgate.net The use of chiral ligands, such as those derived from d-glucose, can induce high enantioselectivity (up to 99% e.e.) in the alkylation of various substrates. researchgate.net

Table 2: Enantioselective Transformations using Chiral Molybdenum Catalysts

Reaction Type	Catalyst/Ligand	Substrate	Yield (%)	Enantiomeric Excess (e.e.) (%)	Reference
Ring-Closing Metathesis	Chiral Mo-Aryloxide (13c)	Triene 1 (for Quebrachamine synthesis)	84	96	nih.gov
Ring-Closing Metathesis	Chiral Mo-Aryloxide (13b)	Secondary allylamine (B125299) 16	89	67	bohrium.com
Ring-Closing Metathesis	Chiral Mo-Aryloxide (13b)	Dienyl ether	86	92	nih.gov
Asymmetric Allylic Alkylation	elpaN-Py Ligand	Linear allylic substrate	N/A	up to 99	researchgate.net

Molybdenum as an Essential Micronutrient in Biological Systems

Molybdenum is a vital trace element for most living organisms, including plants and animals. agriscigroup.us It is a constituent of the molybdenum cofactor (Moco), which is essential for the catalytic activity of a wide range of enzymes known as molybdoenzymes. imoa.info These enzymes are involved in critical metabolic pathways, including nitrogen assimilation, purine (B94841) degradation, and sulfite (B76179) detoxification. biomedres.us

Beyond its role in nitrogen fixation, molybdenum is indispensable for the healthy growth and development of all plants. nih.gov It is a key component of the enzyme nitrate (B79036) reductase, which is vital for nitrogen metabolism in non-leguminous plants as well. icl-growingsolutions.com Nitrate reductase facilitates the conversion of nitrate (NO₃⁻) to nitrite (B80452) (NO₂⁻), a critical step in making nitrogen available for plant use. omexcanada.com Molybdenum deficiency can lead to poor plant growth, reduced chlorophyll (B73375) content, and symptoms resembling nitrogen deficiency. agriscigroup.us Furthermore, molybdenum is involved in other physiological processes, including the synthesis of the phytohormone abscisic acid and the metabolism of sulfur. nih.govtandfonline.com

Table 1: Key Molybdoenzymes in Plants and Their Functions

Enzyme	Function	Importance for Plant Growth
Nitrogenase	Catalyzes the conversion of atmospheric nitrogen (N₂) to ammonia (B1221849) (NH₃) in symbiotic nitrogen-fixing bacteria.	Essential for nitrogen availability in leguminous plants. icl-growingsolutions.com
Nitrate Reductase	Reduces nitrate (NO₃⁻) to nitrite (NO₂⁻), a key step in nitrogen assimilation.	Crucial for nitrogen utilization in all plants. omexcanada.com
Aldehyde Oxidase	Involved in the synthesis of the plant hormone abscisic acid.	Plays a role in stress response and water relations. nih.gov
Xanthine (B1682287) Dehydrogenase	Participates in purine catabolism and stress responses.	Important for overall plant health and development. nih.gov
Sulfite Oxidase	Detoxifies excess sulfite to sulfate.	Protects the plant from the toxic effects of high sulfite concentrations. nih.gov

Molybdenum is also an essential trace element for animals, where it functions as a cofactor for several vital enzymes. wikipedia.org These enzymes are involved in the metabolism of sulfur-containing amino acids, purines, and aldehydes. imoa.info The primary molybdoenzymes in animals are sulfite oxidase, xanthine oxidase, and aldehyde oxidase. nih.gov Sulfite oxidase is critical for the breakdown of sulfur-containing amino acids, while xanthine oxidase is involved in purine catabolism and the formation of uric acid. imoa.infonih.gov Aldehyde oxidase plays a role in detoxifying various aldehydes. nih.gov Molybdenum deficiency in animals is rare but can lead to severe metabolic disorders. Conversely, excessive intake of molybdenum can interfere with copper metabolism, leading to a condition known as molybdenosis, which can cause diarrhea, poor growth, and bone abnormalities. msdvetmanual.comiomlananimalscience.ie

Molybdenum-Containing Enzymes (Molybdoenzymes)

Molybdoenzymes are a diverse group of enzymes that require a molybdenum cofactor (Moco) for their catalytic activity. imoa.info These enzymes are found in all domains of life and catalyze a wide variety of redox reactions that are fundamental to carbon, nitrogen, and sulfur metabolism. oup.com With the exception of nitrogenase, all known molybdoenzymes contain a molybdenum atom coordinated to a unique pterin-based ligand called molybdopterin. wikipedia.org

Molybdoenzymes exhibit significant structural and mechanistic diversity, allowing them to catalyze a broad range of reactions. oup.com They are generally classified into families based on their structure and the specific reactions they catalyze.

Xanthine Oxidase Family: This family includes xanthine oxidase and aldehyde oxidase. nih.gov Xanthine oxidase is a key enzyme in purine catabolism, catalyzing the oxidation of hypoxanthine (B114508) to xanthine and then to uric acid. imoa.info Aldehyde oxidase is involved in the metabolism of various aldehydes and nitrogen-containing heterocyclic compounds. nih.gov

Sulfite Oxidase Family: Sulfite oxidase is the sole member of this family in eukaryotes and is located in the mitochondrial intermembrane space. nih.govwilliams.edu It catalyzes the oxidation of sulfite to sulfate, a crucial step in the metabolism of sulfur-containing amino acids. medscape.com

DMSO Reductase Family: This is the largest and most diverse family of molybdoenzymes, found primarily in bacteria and archaea. nih.gov Enzymes in this family, such as dimethyl sulfoxide (B87167) (DMSO) reductase, are involved in anaerobic respiration, utilizing a wide range of substrates. nih.gov

Nitrogenase: This enzyme is unique among molybdoenzymes as it contains an iron-molybdenum cofactor (FeMoco) instead of the molybdopterin-based Moco. wikipedia.org It is responsible for biological nitrogen fixation. wikipedia.org

Mitochondrial Amidoxime-Reducing Component (mARC): This more recently discovered molybdoenzyme is involved in the reduction of N-hydroxylated substrates. williams.edu

Table 2: Overview of Key Molybdoenzymes

Enzyme Family	Representative Enzyme(s)	Key Function(s)
Xanthine Oxidase	Xanthine Oxidase, Aldehyde Oxidase	Purine catabolism, detoxification of aldehydes. nih.gov
Sulfite Oxidase	Sulfite Oxidase	Oxidation of sulfite to sulfate. medscape.com
DMSO Reductase	DMSO Reductase	Anaerobic respiration in prokaryotes. nih.gov
Nitrogenase	Nitrogenase	Biological nitrogen fixation. wikipedia.org
mARC	Mitochondrial Amidoxime-Reducing Component	Reduction of N-hydroxylated compounds. williams.edu

The biosynthesis of the molybdenum cofactor is a complex and highly conserved process across all kingdoms of life. rsc.org It involves several enzymatic steps to synthesize the molybdopterin (MPT) moiety and then insert the molybdenum atom. researchgate.net

The process begins with the conversion of guanosine (B1672433) triphosphate (GTP) to a precursor molecule called cyclic pyranopterin monophosphate (cPMP). rsc.org In the next step, two sulfur atoms are inserted into cPMP to form molybdopterin (MPT). researchgate.net This reaction is catalyzed by the enzyme MPT synthase. wikipedia.org Finally, molybdenum, in the form of molybdate, is inserted into MPT to form the active molybdenum cofactor (Moco). mdpi.com This final step is catalyzed by an enzyme known as Mo-insertase. mdpi.com In bacteria and archaea, Moco can be further modified by the attachment of a nucleotide, such as GMP or CMP, to the phosphate (B84403) group of MPT. rsc.org

Analytical Methodologies for Sodium Molybdate Dihydrate Research

Advanced Spectroscopic Characterization Techniques

Spectroscopy is a cornerstone in the study of sodium molybdate (B1676688) dihydrate, providing detailed information on its elemental makeup and atomic-level structure.

Inductively Coupled Plasma Atomic Emission Spectrometry (ICP-AES), also known as Inductively Coupled Plasma Optical Emission Spectroscopy (ICP-OES), is a powerful technique for the detection and precise quantification of chemical elements within a sample. wikipedia.orglibretexts.org The method utilizes a high-temperature plasma, typically generated from argon gas, with a source temperature ranging from 6,000 to 10,000 K. wikipedia.org

The fundamental principle of ICP-AES involves introducing a liquid sample, in this case, a solution of sodium molybdate dihydrate, into the plasma. shimadzu.com The intense heat of the plasma excites the atoms and ions of the elements present, causing them to emit electromagnetic radiation at wavelengths characteristic of each specific element. wikipedia.org An optical spectrometer separates this radiation by wavelength, and a detector measures the intensity of the emissions. shimadzu.com The intensity of the light emitted at a particular wavelength is directly proportional to the concentration of that element in the sample, allowing for precise quantitative analysis. wikipedia.orgiitb.ac.in

For this compound, ICP-AES is an ideal method for determining the exact concentrations of both molybdenum and sodium. This is critical for verifying the stoichiometry of the compound and for quality control in industrial applications. The technique is noted for its high throughput and the ability to measure multiple elements in a single run. shimadzu.com

Atomic Absorption Spectrometry (AAS) is another established technique for determining the elemental composition of a sample. It is particularly useful for detecting trace metals. The American Chemical Society (ACS) includes flame AAS as a specified test method for analyzing impurities, such as iron, in reagent-grade this compound. acs.orgacs.org

In flame AAS, a solution containing the sample is aspirated into a flame, which converts the sample into its constituent atoms in the ground state. A light source, typically a hollow-cathode lamp containing the element of interest, emits light at a specific wavelength that can be absorbed by these atoms. The amount of light absorbed is proportional to the concentration of the element in the sample. This high specificity allows for accurate quantification of individual elements.

The FTIR spectrum of this compound displays distinct absorption bands corresponding to the vibrational modes of its constituent parts. The tetrahedral molybdate ion exhibits characteristic stretching vibrations, while the water molecules show both stretching and bending vibrations. researchgate.net These spectral features serve as a fingerprint for the compound, allowing for its identification and the assessment of its purity.

Table 1: Characteristic FTIR Absorption Bands for this compound

Wavenumber (cm⁻¹)	Vibrational Mode	Reference
~830-900	Mo-O stretching vibrations of the MoO₄²⁻ tetrahedron	researchgate.net
~1600-1650	H-O-H bending vibration of water molecules	researchgate.net
~3000-3600	O-H stretching vibrations of water molecules	researchgate.net

Note: Specific peak positions can vary slightly depending on the sample preparation and instrument.

Solid-State Nuclear Magnetic Resonance (NMR) spectroscopy is an exceptionally powerful tool for investigating the local atomic environment in crystalline materials. For molybdenum-containing compounds, ⁹⁵Mo NMR is particularly valuable. Studies on this compound using solid-state ⁹⁵Mo NMR have provided detailed insights into the local structure around the molybdenum nucleus. acs.org

This technique measures the interaction of the ⁹⁵Mo nuclear quadrupole moment with the surrounding electric field gradient (EFG) and the magnetic shielding at the nucleus. nih.gov These interactions are highly sensitive to the symmetry and geometry of the molybdate anion. nih.gov For this compound, which has an orthorhombic crystal structure, the molybdenum site is well-defined, leading to specific NMR parameters. researchgate.net Researchers have successfully obtained the principal components of the molybdenum shielding and EFG tensors from ⁹⁵Mo NMR spectra, which reflect the distortion of the MoO₄²⁻ anion from perfect tetrahedral symmetry. acs.orgnih.gov

Table 2: Selected ⁹⁵Mo Solid-State NMR Parameters for this compound

Parameter	Description	Typical Value	Reference
χ(⁹⁵Mo)	Nuclear Quadrupolar Coupling Constant	~1.2 MHz	acs.org
η	Quadrupolar Asymmetry Parameter	~0.6	acs.org

Note: Values are approximate and depend on the specific experimental conditions, such as the magnetic field strength.

Chromatographic Separation and Analysis

Chromatographic techniques are essential for separating components of a mixture, which is crucial when analyzing the products of reactions involving this compound.

While not typically used for the analysis of the simple salt itself, Reverse-Phase Chromatography (RPC) and Size-Exclusion Chromatography (SEC) are vital for characterizing more complex products derived from sodium molybdate. For instance, when sodium molybdate is used as a precursor in the synthesis of larger molecules like polyoxometalates or in the formation of polymeric impurities, these methods become indispensable. merckmillipore.comnih.gov

Size-Exclusion Chromatography (SEC) separates molecules based on their size (hydrodynamic volume). chromatographyonline.com Larger molecules elute faster as they are excluded from the pores of the stationary phase, while smaller molecules penetrate the pores and elute later. SEC is widely used to monitor the formation of high-molecular-weight species and aggregates in biopharmaceutical products and can be adapted for inorganic polymers. chromatographyonline.comchromatographyonline.com

Reverse-Phase Chromatography (RPC) separates molecules based on their hydrophobicity. It uses a nonpolar stationary phase and a polar mobile phase. While less common for purely inorganic species, it can be effective for organometallic reaction products or when hydrophobic impurities are a concern. nih.gov By modifying the mobile phase, for instance by adding specific electrolytes, non-ideal interactions can be minimized to achieve effective separation of complex mixtures. nih.govresearchgate.net The application of these techniques allows researchers to monitor reaction progress, isolate products, and assess the purity of materials synthesized using this compound.

Thermal Analysis Methods

Thermal analysis techniques are pivotal in characterizing the physicochemical properties of materials as a function of temperature. For this compound, these methods provide critical data on its stability, composition, and decomposition behavior.

Thermogravimetric Analysis (TGA) for Decomposition and Stability Studies

Thermogravimetric Analysis (TGA) is a fundamental thermal analysis technique used to measure the change in mass of a sample as it is heated, cooled, or held at a constant temperature in a controlled atmosphere. tainstruments.com This analysis is particularly useful for determining the thermal stability and composition of hydrated compounds like this compound. The process involves heating the sample on a precision balance within a furnace and continuously recording its mass. The resulting data, typically plotted as mass change versus temperature, reveals distinct stages of decomposition or reaction. rsc.org

For this compound (Na₂MoO₄·2H₂O), TGA is primarily employed to study its dehydration and subsequent decomposition. The analysis quantifies the loss of water molecules and determines the temperature ranges at which these events occur, providing insights into the compound's thermal stability. kangwon.ac.krresearchgate.net

The initial weight loss observed in the TGA of this compound corresponds to the removal of its two molecules of water of hydration. This dehydration process typically begins at temperatures above ambient and is completed at well over 100°C. carlroth.com The theoretical percentage of water in Na₂MoO₄·2H₂O is approximately 14.89%. Experimental TGA results show a weight loss that closely corresponds to this value, confirming the dihydrate stoichiometry.

Following dehydration, the resulting anhydrous sodium molybdate (Na₂MoO₄) remains stable over a wide temperature range. Further decomposition would occur at much higher temperatures. Studies have shown that the thermal stability can be influenced by various factors, with one study noting a slight increase in the maximum degradation temperature (Tmax) and a 1.94% lower weight loss in a treated sample compared to a control, indicating altered thermal stability. researchgate.net

The table below summarizes typical findings from a thermogravimetric analysis of this compound.

Temperature Range (°C)	Weight Loss (%)	Event Description
~50 - 150	~14.9%	Loss of two molecules of water of hydration (Dehydration)
>150	Stable	Anhydrous sodium molybdate (Na₂MoO₄)

Note: The exact temperature ranges can vary depending on experimental conditions such as heating rate and atmosphere.

Microscopic and Imaging Techniques

Microscopic techniques are indispensable for the direct visualization of material structures at the micro- and nanoscale. These methods provide detailed information about morphology, crystal structure, and particle size distribution.

Transmission Electron Microscopy (TEM) for Nanomaterial Morphology and Structure

Transmission Electron Microscopy (TEM) is a powerful imaging technique that provides high-resolution, two-dimensional images of a sample's internal structure. youtube.com It is a crucial tool for characterizing nanomaterials, offering detailed insights into their morphology (size and shape), crystallinity, and lattice structure. researchgate.netazonano.com In the context of this compound, TEM is not typically used to study the bulk compound itself but is essential for analyzing the nanostructured materials synthesized using it as a molybdenum source. stmjournals.in

This compound is a common precursor for the synthesis of various molybdenum-based nanomaterials, such as molybdenum disulfide (MoS₂) nanosheets and other molybdenum oxides or sulfides. ed.ac.ukresearchgate.net Researchers utilize TEM and High-Resolution TEM (HRTEM) to verify the successful synthesis and to understand the structural characteristics of these nanomaterials.

For instance, in the synthesis of MoS₂ nanosheets via a hydrothermal method using this compound, TEM analysis can confirm the formation of two-dimensional, sheet-like morphologies. ed.ac.uk HRTEM images can further reveal the crystalline nature of these nanosheets, showing distinct lattice fringes that correspond to the atomic planes of the material. mdpi.com These images allow for the measurement of interlayer spacing and the identification of crystal structures, such as the hexagonal crystal structure characteristic of MoS₂. ed.ac.uk TEM analysis can also identify structural features like stacked layers, nanoflowers, or spherical nanoparticles, depending on the synthesis conditions. researchgate.net

The table below presents research findings on nanomaterials synthesized using this compound, as characterized by TEM.

Nanomaterial	Precursors	Characterization Method	Observed Morphology and Structure
Molybdenum Disulfide (MoS₂) Nanosheets	This compound, Thioacetamide (B46855)	TEM	Hexagonal crystal structure with stacked layer formation; some nanosheets appeared transparent. ed.ac.uk
Amorphous Carbon Nanotube-MoS₂ Nanohybrids	This compound, L-Cysteine	HRTEM	Confirmed the formation of the nanohybrid structure. stmjournals.in
Molybdenum-Tungsten Blue Nanoparticles	Molybdate and Tungstate (B81510) ions	TEM	Analysis of nanoparticle morphology at different Molybdenum/Tungsten molar ratios. researchgate.net
Molybdenum Disulfide (MoS₂) Nanoparticles	Sodium molybdate, Thioacetamide	SEM (related morphology analysis)	Spherical nanoparticles (~100 nm diameter) or flower-like structures, depending on additives. researchgate.net

Advanced Materials Science Applications

Integration in Photovoltaic Devices and Solar Cells for Performance Enhancement

Sodium molybdate (B1676688) is utilized in the fabrication of thin-film solar cells, particularly Copper Indium Gallium Selenide (CIGS) cells, to improve their efficiency. It serves as a source for creating sodium-doped molybdenum (Mo:Na) back contacts. This controlled incorporation of sodium into the CIGS absorber layer is crucial for enhancing the cell's performance.

Research has demonstrated that CIGS solar cells fabricated using sodium-doped molybdenum targets, derived from sodium molybdate-doped powder, exhibit superior performance compared to those using a sodium fluoride (B91410) (NaF) precursor for sodium incorporation. Devices with a 400 nm Mo:Na layer on a stainless steel (SS) substrate achieved an efficiency of 13.7% without an anti-reflective coating, which increased to 14.9% with the coating. These efficiencies were consistently higher than devices prepared with a NaF precursor, which reached 13.2% efficiency. The open-circuit voltage (Voc) and fill factor (FF) were also notably higher for the Mo:Na devices. The use of Mo:Na layers allows for the sodium content in the CIGS layer to be controllably varied, potentially exceeding the levels achieved from standard soda-lime glass (SLG) substrates, which are a common source of sodium diffusion in CIGS cell fabrication.

Table 1: Performance Comparison of CIGS Solar Cells with Different Sodium Sources

Substrate/Sodium Source	Open-Circuit Voltage (Voc) (V)	Short-Circuit Current Density (Jsc) (-mA/cm2)	Fill Factor (FF) (%)	Efficiency (%)
150 Å NaF on SS	0.576	32.0	71.3	13.2
400 nm Mo:Na on SS	0.601	30.5	74.6	13.7
400 nm Mo:Na on SS with AR Coating	0.601	33.3	74.3	14.9
Mo on Soda-Lime Glass (SLG)	0.671	34.0	77.3	17.6

Data sourced from research on sodium-doped molybdenum targets for CIGS solar cells.

Polymeric Composite Electrolytes and Films

Sodium molybdate dihydrate is incorporated into polymer matrices, such as polyvinyl alcohol (PolVA or PVA), to create composite electrolyte films with tunable properties for various electro-optic and nano-electronic applications. The addition of this compound significantly alters the structural, optical, and electrical characteristics of the polymer films.

The introduction of this compound into a PVA polymer matrix has a significant effect on its opto-electrical properties. As the concentration of sodium molybdate increases, the amorphous domains within the polymer matrix expand. This change in structure leads to a decrease in the optical band gap of the material. For instance, the optical band gap of pure PVA is 6.35 eV, but with the addition of 9 wt.% of sodium molybdate, it decreases to 4.37 eV. This modification indicates that the material becomes more electrically conductive, which is confirmed by direct conductivity measurements. The DC conductivity of a PVA film incorporated with 9 wt.% sodium molybdate salt reaches approximately 1.09 × 10⁻⁶ S/cm. These tuned opto-electrical parameters make the composite films promising materials for various electro-optic devices.

Polymer composite films containing this compound exhibit enhanced ultraviolet (UV) shielding capabilities. Research has identified that specific concentrations of the compound are optimal for this application. Studies on NA-MOAT-04-C.2HYD/PolVA polymeric composite electrolyte films found that doping with 7.4 wt.% and 18.5 wt.% of the sodium molybdate compound provided the best conditions for UV shielding. This makes these flexible films suitable for use as multifunctional UV shielding devices.

The incorporation of sodium molybdate into polymer electrolytes influences their ionic conductivity and dielectric properties. The increase in the amorphous nature of the polymer upon addition of the salt facilitates ion transport. AC impedance spectroscopy results confirm that these composite systems are potential candidates for high-κ dielectric applications, where materials with a high dielectric constant are required for devices like capacitors and transistors. The formation of a charge-transfer complex between the sodium salt cations and the hydroxyl groups of the PVA is indicated by spectroscopic analysis, further explaining the changes in the material's electrical behavior.

Table 2: Effect of Sodium Molybdate (Na₂MoO₄) Concentration on PVA Polymer Film Properties

Na₂MoO₄ Concentration (wt.%)	Optical Band Gap (eV)	DC Conductivity (S/cm)
0 (Pure PVA)	6.35	-
9	4.37	1.09 × 10-6

Data from a study on the optical and electrical properties of PVA films complexed with sodium molybdate.

Molybdenum Oxide Compounds in Emerging Electronic and Sensor Technologies

Sodium molybdate serves as a key precursor for the synthesis of various molybdenum oxides (MoOx), which are critical materials in emerging electronic and sensor technologies. Methods like sol-gel synthesis and electrochemical deposition can be used to produce molybdenum oxide nanoparticles and thin films from sodium molybdate. The properties of these oxides, particularly their electrical conductivity, can be precisely controlled by manipulating their stoichiometry (the oxygen-to-molybdenum atomic ratio, 'x').

The electrical properties of molybdenum oxide range from a wide-bandgap semiconductor for MoO₃ to metallic for MoO₂. This wide range allows for the tuning of electrical conductivity by controlling the oxygen content. Substoichiometric molybdenum oxides (where 2 < x < 3) exhibit promising optical and electrical performance for photoelectric applications. The resistivity of MoOx ceramics can be varied over several orders of magnitude, from 10⁻¹ Ω·cm down to 10⁻³ Ω·cm, by decreasing the O/Mo atomic ratio. This tunability is crucial for applications in electronic devices where specific conductivity levels are required. The ability to control the stoichiometry allows for the creation of materials with programmable electronic characteristics, making them suitable for use in reconfigurable electronics and advanced sensor platforms.

Table 3: Electrical Resistivity of Substoichiometric Molybdenum Oxide (MoOₓ) Ceramics

Composition (x in MoOₓ)	Resistivity (Ω·cm)
2.9	~10-1
2.8	~10-2
2.7	~10-2.5
2.6	~10-3

Data adapted from studies on the electrical properties of substoichiometric molybdenum oxide ceramics.

Formation of Hydrogen-Bonded Metal-Organic Complexes

This compound is a valuable precursor for the synthesis of hydrogen-bonded metal-organic complexes and Metal-Organic Frameworks (MOFs) with tunable optical properties. mdpi.comnih.gov The dihydrate nature of the compound, with its water molecules integral to the crystal structure, makes it particularly suitable for forming complexes held together by hydrogen bonds. researchgate.net These non-covalent interactions play a crucial role in the final architecture of the material and, consequently, in its optical behavior. mdpi.com

The optical properties of these materials, such as luminescence, can be precisely engineered. This tailoring can be achieved by carefully selecting the organic ligands that will coordinate with the molybdenum center derived from the sodium molybdate precursor. nih.govosti.gov The luminescence in these MOFs can originate from the organic linkers, the metal centers, or a charge transfer between them (Ligand-to-Metal Charge Transfer, LMCT). osti.gov By modifying the organic linker or incorporating luminescent guest molecules within the pores of the framework, the emission wavelength and intensity can be finely controlled. mdpi.comnih.gov

Research has shown that doping polymers like polyvinyl alcohol (PVA) with this compound can alter the optical properties of the resulting composite film. For instance, such doping has been observed to decrease the optical band gap and increase the refractive index of the material, demonstrating a direct way to tailor its optical characteristics. researchgate.net The formation of charge-transfer complexes between the sodium salt and the polymer matrix is responsible for these changes. researchgate.net

The ability to tune these properties is critical for applications in optical sensing, light-emitting devices, and nonlinear optics. nih.govdntb.gov.ua For example, MOFs can be designed to exhibit a change in their luminescent signal in the presence of specific chemical analytes, making them highly effective sensors. nih.gov The table below illustrates how optical properties in such materials can be tailored.

Parameter	Method of Tailoring	Resulting Effect
Emission Wavelength	Modifying the organic ligand structure (e.g., extending π-conjugation) or post-synthetic modification of the MOF. mdpi.comosti.gov	Shifts the luminescence to different colors (e.g., from blue to green or red), allowing for the creation of materials for specific displays or sensors.
Luminescence Intensity	Incorporating luminescent guest molecules or sensitizer (B1316253) ions (e.g., lanthanides) into the MOF pores. nih.gov	Enhances the brightness of the emission, which is critical for high-sensitivity sensing and efficient lighting applications.
Refractive Index	Doping a host matrix with a metal complex or adsorbing different guest molecules into the pores of a MOF. mdpi.comresearchgate.netuni-hannover.de	Alters how light propagates through the material, which is important for applications in optical films, coatings, and photonic devices. mdpi.com
Nonlinear Optical (NLO) Response	Designing complexes with specific crystal symmetries and strong donor-acceptor characteristics. researchgate.netdntb.gov.ua	Enables applications like frequency doubling (Second Harmonic Generation), which is used in laser technology.

This table provides examples of how the optical properties of metal-organic complexes, which can be synthesized using this compound as a precursor, can be intentionally modified for various technological applications.

Conclusion and Future Research Directions

Synthesis of Current Academic Understanding of Sodium Molybdate (B1676688) Dihydrate

Sodium molybdate dihydrate (Na₂MoO₄·2H₂O) is a white, crystalline solid that has been the subject of considerable academic research. wikipedia.org Its crystal structure has been determined to be orthorhombic, with the space group Pbca. oup.comhimedialabs.com The structure consists of alternating layers of molybdate (MoO₄²⁻) tetrahedra and water molecules, interconnected by sodium cations and hydrogen bonds. oup.com This arrangement results in a slight elongation of the MoO₄²⁻ tetrahedron along the direction of the hydrogen bonds. oup.com

Key physicochemical properties have been well-documented. The compound loses its water of crystallization at approximately 100°C. acs.org It is highly soluble in water, a characteristic that is beneficial in applications such as fertilizers. Spectroscopic studies, including Fourier-transform infrared (FTIR) and UV-Vis-NIR, have been employed to characterize its functional groups and optical properties. researchgate.net The lower cut-off wavelength has been identified at 380 nm, with a bandgap of 3.26 eV. researchgate.net

Functionally, this compound serves as a source of molybdenum and is utilized across various industrial and agricultural sectors. In industrial settings, it is recognized as a non-oxidizing anodic corrosion inhibitor, particularly effective in systems with bimetallic construction where it can mitigate galvanic corrosion at lower concentrations compared to sodium nitrite (B80452). wikipedia.orgatamanchemicals.com Its applications extend to the manufacturing of pigments, metal finishing, and as a catalyst in chemical synthesis. atamanchemicals.com In agriculture, it is used as a fertilizer to address molybdenum deficiencies in soils, which can affect crops like broccoli and cauliflower. atamanchemicals.com

Recent research has also explored its potential in more advanced applications. For instance, it is used in the synthesis of molybdenum disulfide quantum dots for food safety sensors and in the creation of hydrophobic and antimicrobial surfaces. sigmaaldrich.com Furthermore, studies have investigated its role in the synthesis of Anderson-Evans type polyoxometalates for potential antibacterial applications. sigmaaldrich.com

Identification of Emerging Research Frontiers and Unexplored Potentials

Emerging research is beginning to uncover novel applications and properties of this compound, particularly in the realm of nanotechnology and materials science.

One of the most promising frontiers is its use in the synthesis of molybdenum-based nanostructures. Recent studies have demonstrated the synthesis of sodium molybdate nanoparticles, which have shown potential as effective radical scavengers and antioxidants. researchgate.netrsc.org These nanoparticles have exhibited excellent radical scavenging activity in aqueous solutions and have been shown to quench the high photocatalytic activity of titania. rsc.org In vitro studies have suggested that these nanoparticles are non-cytotoxic and could be promising for biomedical and environmental applications, especially in reducing oxidative stress. researchgate.netrsc.org

Further research into the synthesis and characterization of these nanoparticles could unlock new possibilities. For instance, exploring the use of different precursors and synthesis conditions could lead to nanoparticles with tailored sizes, shapes, and functionalities for specific applications. Investigating the antioxidant properties of these nanoparticles more extensively could pave the way for their use in therapeutic or preventative medicine.

Another area of emerging interest lies in the development of advanced materials. This compound has been used to enhance the properties of 2-D MoS₂ nanosheets, leading to improved hydrophobicity and antimicrobial activity. sigmaaldrich.com This suggests a potential for creating self-cleaning and antimicrobial surfaces for various applications, from medical devices to consumer products. Future research could focus on optimizing the integration of this compound with other nanomaterials to create multifunctional composites with enhanced properties.

The catalytic properties of this compound also present unexplored potential. While it is already used as a catalyst in some chemical reactions, there is scope to explore its catalytic activity in a wider range of organic transformations and green chemistry applications. atamanchemicals.com For example, its potential as a catalyst for biodiesel production from agricultural wastes is an area that warrants further investigation. researchgate.net

Finally, the role of this compound in improving the efficiency of solar cells and photovoltaic devices is an emerging application that could have significant environmental and economic impacts. atamanchemicals.com More targeted research is needed to understand the mechanisms by which it enhances performance and to optimize its use in these technologies.

Prospects for Interdisciplinary Collaboration and Advanced Methodological Integration

The expanding research landscape of this compound necessitates a more integrated and interdisciplinary approach to fully realize its potential. Collaboration between chemists, materials scientists, biologists, and engineers will be crucial for advancing knowledge and developing innovative applications.

Interdisciplinary Collaboration:

Chemistry and Materials Science: Joint efforts can focus on the synthesis of novel molybdenum-based nanomaterials and composites with tailored properties. This could involve chemists designing and synthesizing new precursors and materials scientists characterizing their structural, optical, and electronic properties.

Materials Science and Biology/Medicine: The biomedical applications of sodium molybdate nanoparticles, such as their antioxidant and antimicrobial properties, require close collaboration between materials scientists who can synthesize and characterize these materials, and biologists who can evaluate their efficacy and biocompatibility in biological systems.

Chemistry and Environmental Science: The use of this compound in environmental applications, such as water treatment and catalysis for green chemistry, would benefit from collaboration between chemists developing the catalytic processes and environmental scientists assessing their environmental impact and effectiveness.

Engineering and Agriculture: Optimizing the use of this compound in agriculture, particularly in hydroponics and precision farming, can be enhanced through collaboration between agricultural scientists and engineers who can develop advanced delivery systems and sensors.

Advanced Methodological Integration:

Computational Modeling and Experimental Studies: Integrating computational modeling, such as density functional theory (DFT), with experimental studies can provide deeper insights into the structure-property relationships of this compound and its derivatives. This can aid in the rational design of new materials with desired functionalities.

Advanced Characterization Techniques: The use of advanced characterization techniques is essential for understanding the properties of materials at the nanoscale. Techniques such as high-resolution transmission electron microscopy (HR-TEM), atomic force microscopy (AFM), and advanced spectroscopic methods can provide detailed information about the morphology, structure, and surface chemistry of sodium molybdate-based nanomaterials. rsc.org

Mixed-Methods Research: In areas such as the implementation of new agricultural practices or the evaluation of the environmental impact of industrial applications, a mixed-methods approach that integrates quantitative data (e.g., crop yields, corrosion rates) with qualitative data (e.g., farmer interviews, case studies) can provide a more comprehensive understanding of the real-world implications. nih.gov

By fostering interdisciplinary collaborations and integrating advanced research methodologies, the scientific community can accelerate the pace of discovery and innovation in the field of this compound research, leading to the development of new technologies and solutions for a wide range of societal challenges.

Q & A

Q. What are the standard methods for synthesizing sodium molybdate dihydrate in laboratory settings?

this compound (Na₂MoO₄·2H₂O) is commonly synthesized via hydrothermal methods. A typical procedure involves dissolving stoichiometric amounts of sodium molybdate precursors (e.g., MoO₃) in sodium hydroxide at 50–70°C, followed by controlled crystallization. Below 10°C, the decahydrate forms, while the dihydrate crystallizes at higher temperatures . For nanostructured materials (e.g., MoS₂ nanoflowers), a precursor solution of this compound and thiourea is autoclaved at 200°C for 24 hours .

Q. How is this compound characterized for purity and crystallinity?

Key characterization techniques include:

• XRD : Identifies crystal phases (e.g., peaks at 2θ = 29.1°, 31.2°, 36.6° for dihydrate) .
• FTIR : Detects functional groups (e.g., asymmetric Mo-O stretching at ~900 cm⁻¹) .
• SEM/TEM : Reveals morphology (e.g., 1 μm crystallites in catalyst studies) .
• Thermogravimetric Analysis (TGA) : Confirms hydration state by measuring mass loss upon heating .

Q. What solubility properties make this compound suitable for aqueous-phase reactions?

this compound is sparingly soluble in water (~50 g/100 mL at 25°C) and insoluble in acetone. This solubility profile enables its use in controlled precipitation reactions, such as synthesizing molybdenum-based nanomaterials .

Q. What are the established protocols for using this compound in analytical chemistry?

It is employed in spectrophotometric assays for phosphorus determination. For example, ammonium molybdate reagent (containing Na₂MoO₄·2H₂O) reacts with phosphate ions to form a phosphomolybdate complex measurable at 820 nm .

Advanced Research Questions

Q. How do experimental parameters influence the morphology of MoS₂ nanomaterials synthesized from this compound?

Hydrothermal synthesis parameters critically impact nanostructure formation:

• Precursor Ratio : Excess thiourea (S source) promotes MoS₂ nanoflower growth via sulfur-rich intermediate phases .
• Temperature/Time : Higher temperatures (>180°C) favor crystalline MoS₂, while shorter durations yield smaller crystallites .
• pH : Alkaline conditions stabilize molybdate ions, affecting nucleation kinetics .

Q. What contradictions exist in reported catalytic activities of sodium molybdate-derived materials, and how can they be resolved?

Discrepancies in catalytic performance (e.g., hydrogen evolution reaction efficiency) arise from:

• Surface Area Variations : MoS₂/CuO nanocomposites with BET surface areas <10 m²/g show lower activity than high-surface-area analogues .
• Doping Effects : Mn or Co doping alters electronic structure but may introduce impurity phases . Resolution: Standardize synthesis protocols and use in situ characterization (e.g., Raman spectroscopy during catalysis) .

Q. What computational models explain the hydration behavior of this compound in aqueous solutions?

Molecular dynamics simulations reveal that the tetrahedral [MoO₄]²⁻ ion interacts with 8–10 water molecules in the first hydration shell, stabilizing the dihydrate structure. This contrasts with tungstate ions, which exhibit weaker hydration .

Q. How does this compound act as a corrosion inhibitor, and what are its limitations in industrial systems?

It forms a protective MoO₃ layer on metal surfaces by reacting with dissolved oxygen. However, its efficacy decreases in acidic (pH <4) or chloride-rich environments due to competitive adsorption .

Methodological Recommendations

• Controlled Synthesis : Use inert atmospheres (N₂/Ar) to prevent oxidation during MoS₂ synthesis .
• Analytical Calibration : Validate molybdenum content in solutions via oxine complexation and gravimetry .
• Toxicity Mitigation : Pair sodium molybdate with chelating agents (e.g., citric acid) to reduce environmental impact .